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Compound of Interest

Compound Name:
S-23;S23;CCTH-

methylpropionamide

Cat. No.: B1680387 Get Quote

Following a comprehensive review of available scientific literature, it has been determined that

there is no publicly available information regarding a chemical compound specifically named

"CCTH-methylpropionamide." Searches for its chemical structure, synthesis, mechanism of

action, biological activity, and associated signaling pathways have not yielded any relevant

results.

Therefore, it is not possible to provide an in-depth technical guide, summarize quantitative

data, detail experimental protocols, or create visualizations for signaling pathways related to

"CCTH-methylpropionamide" as the compound does not appear to be a documented entity in

the scientific domain at this time.

For researchers, scientists, and drug development professionals interested in propionamide

derivatives, further investigation into compounds with similar structural motifs may be

beneficial. For instance, the synthesis and biological activity of various aryl propionamides

have been explored in the context of selective androgen receptor modulators (SARMs).[1]

These studies often involve detailed synthetic procedures and characterization data.

Understanding the signaling pathways relevant to the intended therapeutic area is also crucial.

For example, research into muscle mass regulation involves complex signaling cascades. Key

pathways include those mediated by mTOR, which integrates metabolic, hormonal, and

mechanical signals to control cell growth.[2] Additionally, the androgen receptor (AR) signaling

pathway is a primary focus in the development of therapies for conditions like prostate cancer.
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[3] Natural products have been investigated for their ability to modulate AR signaling through

various mechanisms, including the inhibition of testosterone production and direct antagonism

of the receptor.[3]

Should "CCTH-methylpropionamide" be a novel or internal compound name, access to internal

documentation or further specifying its chemical class or biological target would be necessary

to provide the requested technical information. Without such details, a comprehensive guide

cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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